N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-2-[(4-chlorophenyl)sulfonylamino]benzamide

• Molecular Formula: C20H15BrClN3O4S
• Molecular Weight: 508.8 g/mol
• IUPAC Name: N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-2-[(4-chlorophenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C20H15BrClN3O4S/c21-14-5-10-19(26)13(11-14)12-23-24-20(27)17-3-1-2-4-18(17)25-30(28,29)16-8-6-15(22)7-9-16/h1-12,25-26H,(H,24,27)/b23-12+
• InChI Key: BBXWVQRYYDURBK-FSJBWODESA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/N=C/C2=C(C=CC(=C2)Br)O)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN=CC2=C(C=CC(=C2)Br)O)NS(=O)(=O)C3=CC=C(C=C3)Cl

Description

This benzamide derivative features a Schiff base ((E)-methylideneamino) linked to a 5-bromo-2-hydroxyphenyl group and a sulfonamide moiety attached to a 4-chlorophenyl ring. Its structural complexity arises from the interplay of halogen substituents (Br, Cl), hydrogen-bonding groups (–OH, –SO₂NH–), and the rigid Schiff base framework.

Preparation Methods

• Synthetic Routes : The synthesis of this compound involves condensation reactions. One approach is the reaction between an appropriate aldehyde (e.g., 5-bromo-2-hydroxybenzaldehyde) and a hydrazide (e.g., 3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-ylhydrazine).
• Reaction Conditions : These reactions typically occur under reflux conditions in suitable solvents (e.g., ethanol or dimethyl sulfoxide).
• Industrial Production : While no specific industrial production methods are widely documented, research laboratories may synthesize this compound for scientific investigations.

Chemical Reactions Analysis

• Reactivity : The compound can undergo various reactions, including oxidation , reduction , and substitution .
• Common Reagents and Conditions :
  • Oxidation : Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).
  • Reduction : Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).
  • Substitution : Nucleophilic substitution reactions with appropriate reagents.
• Major Products : These reactions yield derivatives with modified functional groups, such as hydroxylated or halogenated analogs.

Scientific Research Applications

• Chemistry : Used as a building block in the synthesis of more complex molecules.
• Biology : Investigated for potential biological activities (e.g., enzyme inhibition, receptor binding).
• Medicine : Explored for pharmacological properties (e.g., anti-inflammatory, anticancer).
• Industry : Limited applications due to its specialized nature.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets. It may interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzamide Derivatives

Structural Analogues with Halogen and Sulfonamide Substitutions

(a) 4-Bromo-N-(4-methoxy-2-nitrophenyl)-benzamide (4MNB)

• Key Differences: Replaces the hydroxyl (–OH) group with a methoxy (–OCH₃) and introduces a nitro (–NO₂) substituent.
• The nitro group may increase electron-withdrawing effects, influencing reactivity .

(b) 5-Bromo-2-(((4-chlorophenyl)sulfonyl)amino)-N-(5,7-dibromo-2,1,3-benzothiadiazol-4-yl)benzamide

• Key Differences : Incorporates a benzothiadiazole ring instead of the Schiff base.
• Impact : The benzothiadiazole core introduces π-conjugation and electron-deficient characteristics, which may enhance interactions with biological targets like enzymes or DNA .

(c) N-(5-Chloro-2-methylphenyl)-2-[ethyl-(4-methylphenyl)sulfonylamino]acetamide

• Key Differences : Substitutes the Schiff base with an acetamide chain and adds methyl groups.

Pharmacologically Active Analogues

(a) Sigma Receptor-Binding Benzamides (e.g., [¹²⁵I]PIMBA)

• Key Features : Contain a piperidinylethyl group and radioiodinated aromatic rings.
• Biological Relevance: High affinity for sigma receptors in prostate cancer cells (e.g., DU-145, LNCaP), with applications in diagnostic imaging and therapy .
• Comparison : The target compound lacks the piperidine moiety critical for sigma receptor binding but shares sulfonamide and halogen motifs that could modulate off-target interactions.

(b) 2-Azetidinone Benzamide Derivatives

• Key Features: Fused β-lactam rings (azetidinones) with antimicrobial and anticancer activities.
• Biological Relevance: Compound 4 (N-{2-[3-chloro-2-(2-chlorophenyl)-4-oxoazetidin-1-ylamino]-2-oxoethyl}benzamide) showed potent antimicrobial activity, while 17 exhibited anticancer effects against MCF7 cells .
• Comparison: The target compound’s Schiff base may mimic the rigidity of azetidinones, but absence of the β-lactam ring limits direct antimicrobial activity.

Sulfonamide-Containing Schiff Base Analogues

(a) (5-Bromosalicyliden)-N-(3,4-dimethyl-5-isoxazolyl)sulfanilamide

• Key Features : Combines a bromosalicylaldehyde-derived Schiff base with a sulfonamide-linked isoxazole.
• Structural Relevance : Both compounds utilize sulfonamide and halogenated Schiff base motifs, which are critical for hydrogen bonding and hydrophobic interactions in crystal packing .

Crystallographic Analysis

Tools like SHELXL and ORTEP-3 () are critical for resolving the stereochemistry of such compounds. For example, the Schiff base’s (E)-configuration and torsional angles between aromatic rings can be determined, influencing molecular packing and solubility .

Tabulated Comparison of Key Compounds

Compound Name	Key Substituents	Biological Activity	Structural Features	Reference
Target Compound	Br, Cl, –OH, Schiff base, –SO₂NH–	Not reported	Rigid Schiff base, halogenated	–
4MNB	Br, –OCH₃, –NO₂	Not reported	Nitro group, methoxy
[¹²⁵I]PIMBA	I, –OCH₃, piperidine	Sigma receptor binding	Radioiodinated, flexible chain
5-Bromo-2-(((4-Cl-Ph)SO₂NH)–benzothiadiazole	Br, Cl, benzothiadiazole	Not reported	Electron-deficient core
2-Azetidinone derivative 4	Cl, β-lactam	Antimicrobial	Fused β-lactam ring

Biological Activity

N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-2-[(4-chlorophenyl)sulfonylamino]benzamide, often referred to as a complex organic compound, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The compound features several key structural components:

• Brominated Hydroxyphenyl Group : This moiety contributes to the compound's reactivity and potential interactions with biological targets.
• Chlorophenyl Sulfonamide : This group is known for its ability to interact with various enzymes and receptors.
• Amide Linkage : This functional group enhances the stability and solubility of the compound.

The molecular formula is $C_{14}H_{12}BrClN_{4}O_{3}S$, with a molecular weight of approximately 404.69 g/mol.

The biological activity of N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-2-[(4-chlorophenyl)sulfonylamino]benzamide is primarily attributed to its ability to interact with specific biological targets, including:

• Enzymes : The compound may inhibit or modulate enzyme activity through competitive or non-competitive mechanisms.
• Receptors : It can bind to various receptors, influencing signaling pathways that regulate cellular processes.

Research indicates that the bromine and chlorine substituents enhance the binding affinity of the compound to these targets, potentially increasing its efficacy compared to similar compounds lacking these halogens.

Antiviral Activity

Recent studies have highlighted the compound's potential as an antiviral agent. For instance, derivatives similar to this compound have shown promising results against human adenovirus (HAdV) infections. Compounds with structural similarities exhibited selectivity indexes greater than 100, indicating potent antiviral activity while maintaining low cytotoxicity levels. Notably, one derivative demonstrated an IC50 value of 0.27 μM against HAdV, significantly outperforming traditional antiviral agents like niclosamide .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. Research indicates that compounds within the same family exhibit significant activity against various bacterial strains. The mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of nucleic acid synthesis .

Anticancer Activity

Preliminary studies suggest that N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-2-[(4-chlorophenyl)sulfonylamino]benzamide may possess anticancer properties. In vitro assays have shown that it can induce apoptosis in cancer cell lines by activating intrinsic apoptotic pathways. The compound's ability to inhibit specific kinases involved in cancer cell proliferation has also been noted.

Case Study 1: Antiviral Efficacy

A study published in Virology Journal examined a series of compounds structurally related to N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-2-[(4-chlorophenyl)sulfonylamino]benzamide. The findings revealed that certain derivatives were effective against HAdV by targeting viral DNA replication processes, suggesting a potential therapeutic application in treating viral infections .

Case Study 2: Antimicrobial Activity

In another study focusing on antimicrobial properties, researchers synthesized several derivatives and tested their activity against gram-positive and gram-negative bacteria. The results showed that some derivatives exhibited significant antibacterial effects, with minimum inhibitory concentrations (MICs) in the low micromolar range .

Data Summary

Biological Activity	Mechanism	IC50 Value	Selectivity Index
Antiviral	Inhibition of viral DNA replication	0.27 μM	>100
Antimicrobial	Disruption of cell wall synthesis	Varies	Varies
Anticancer	Induction of apoptosis	Varies	Varies